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Abstract

OGG1-IN-08 is a potent and selective small molecule inhibitor of 8-oxoguanine DNA
glycosylase 1 (OGG1), a key enzyme in the base excision repair (BER) pathway responsible
for excising the premutagenic lesion 8-oxoguanine (8-o0xoG) from DNA. By inhibiting the
glycosylase and lyase activities of OGG1, OGG1-IN-08 leads to the accumulation of 8-0x0G, a
hallmark of oxidative DNA damage. This accumulation has significant implications for cellular
processes and has positioned OGG1-IN-08 as a valuable tool for basic research in oncology,
inflammation, and neurodegenerative diseases. This technical guide provides an in-depth
overview of the core basic research applications of OGG1-IN-08, including its mechanism of
action, quantitative data, detailed experimental protocols, and its influence on key signaling
pathways.

Introduction to OGG1 and the Role of OGG1-IN-08

8-oxoguanine DNA glycosylase 1 (OGG1) is a bifunctional DNA glycosylase that plays a critical
role in maintaining genomic integrity.[1] It recognizes and removes 8-oxoguanine (8-0xoG), a
common form of oxidative DNA damage that can lead to G:C to T:A transversion mutations if
left unrepaired.[1] Beyond its canonical role in DNA repair, OGGL1 is also implicated in the
regulation of gene expression, often in response to oxidative stress.
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OGG1-IN-08 is a member of a class of hydrazide-containing compounds that potently and
selectively inhibit OGGL1. Its ability to modulate the levels of 8-0xoG in cellular DNA makes it an
invaluable chemical probe for elucidating the multifaceted roles of OGG1 in both normal
physiology and disease states.

OGG1-IN-08: Quantitative Data

The following table summarizes the key quantitative data for OGG1-IN-08.

Parameter Value Reference

IC50 0.22 uM [2]

Molecular Formula CoHeCIl2N20S Selleck Chemicals
CAS Number 350997-39-6 Selleck Chemicals

Mechanism of Action

OGG1-IN-08 functions as a competitive inhibitor of OGG1, targeting its active site. While it
does not interfere with the initial binding of OGG1 to DNA containing an 8-oxoG lesion, it
effectively blocks the subsequent catalytic steps. Specifically, OGG1-IN-08 inhibits both the N-
glycosylase activity (the excision of the 8-0xoG base) and the AP-lyase activity (the cleavage of
the phosphodiester backbone at the resulting abasic site) of OGG1.[2] This inhibition is
achieved by preventing the formation of the Schiff base intermediate, a critical step in the
catalytic mechanism of OGGL1.[2]

Signaling Pathways Modulated by OGG1 Inhibition

Inhibition of OGG1 by compounds like OGG1-IN-08 has been shown to impact several critical
signaling pathways, primarily through the accumulation of 8-oxoG and the modulation of
OGG1's non-canonical functions.

Base Excision Repair Pathway

The primary and most direct impact of OGG1-IN-08 is the disruption of the Base Excision
Repair (BER) pathway for oxidative DNA damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. What are OGG1 inhibitors and how do they work? [synapse.patsnap.com]

e 2. Small Molecule Inhibitors of 8-Oxoguanine DNA Glycosylase-1 (OGG1) - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [OGG1-IN-08: A Technical Guide to its Basic Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677187#basic-research-applications-of-ogg1-in-08]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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